![molecular formula C6H11N3O3 B605817 Azido-PEG1-methyl ester CAS No. 1835759-80-2](/img/structure/B605817.png)
Azido-PEG1-methyl ester
Overview
Description
Azido-PEG1-methyl ester is a crosslinker containing an azide group and a methyl ester . The azide group enables Click Chemistry . The hydrophilic PEG spacer increases solubility in aqueous media .
Synthesis Analysis
This compound is an alkyl/ether-based PROTAC linker that can be used in the synthesis of PROTACs . It contains an Azide group and can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAc) with molecules containing Alkyne groups .Molecular Structure Analysis
The molecular formula of this compound is C6H11N3O3 . It has a molecular weight of 173.2 g/mol .Chemical Reactions Analysis
This compound is a click chemistry reagent. It contains an Azide group and can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAc) with molecules containing Alkyne groups . Strain-promoted alkyne-azide cycloaddition (SPAAC) can also occur with molecules containing DBCO or BCN groups .Physical And Chemical Properties Analysis
This compound has a molecular weight of 173.2 g/mol . Its functional group is Azide/Methyl ester . It is stored at -20°C .Scientific Research Applications
Synthesis and Functionalization
Functionalized PEG Azides in Conjugation Chemistry and Drug Delivery : Azido-functionalized poly(ethylene glycol) (PEG) derivatives, like Azido-PEG1-methyl ester, are increasingly used in conjugation chemistry and targeted drug delivery. Their incorporation into nanoparticle-forming polymeric systems is essential for effective drug delivery applications. Quantification of azide in these PEG polymers is crucial, and a study demonstrates a method for straightforward NMR-based quantitative end-group analysis, facilitating their use in biomedical applications (Semple et al., 2016).
Dynamic Surface Coatings for Cell Adhesion and Migration : Azido-[polylysine-g-PEG], a cell-repellent material, has been used to create substrates for controlled dynamic cell adhesion. This technique can rapidly trigger cell adhesion and has diverse applications in tissue motility assays, patterned coculturing, and triggered cell shape change (van Dongen et al., 2013).
Energy Transport and Vibrational Signaling
- Energy Transport in Azido-PEG-Succinimide Ester Oligomers : A study on azido-PEG-succinimide ester oligomers revealed that they facilitate ballistic energy transport via their covalent backbone. This discovery opens possibilities for new signal transduction strategies in molecular electronics and biochemistry, extending the distances accessible in structural measurements up to about 60 Å (Lin & Rubtsov, 2012).
Polymer Functionalization for Biomedical Applications
Functional Amphiphilic and Degradable Copolymers : Heterofunctional PEG, including azido-PEG variants, has been used in the synthesis of functional amphiphilic and degradable copolymers. This synthesis pathway is valuable for biomedical applications such as drug delivery, demonstrating the versatility of azido-PEG derivatives (Freichels et al., 2011).
Bioconjugation of Biotin for Targeted Drug Delivery : Azido-containing amphiphilic triblock copolymers, like those incorporating azido-PEG, have been used to create functional interfaces for targeted drug delivery. This involves conjugating biotin to the micelles via click chemistry, demonstrating the bioavailability of biotin to avidin (Wang et al., 2009).
Site-Specific PEGylation of Proteins : Azido-PEG derivatives are used for site-specific PEGylation of proteins containing unnatural amino acids. This method is especially useful for creating selectively PEGylated proteins for therapeutic applications (Deiters et al., 2004).
Mechanism of Action
Target of Action
Azido-PEG1-methyl ester is primarily used as a linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs) . PROTACs are a class of drugs that work by recruiting an E3 ubiquitin ligase to a target protein, leading to the degradation of the target protein .
Mode of Action
The azide group in this compound enables Click Chemistry . It can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAc) with molecules containing Alkyne groups . Strain-promoted alkyne-azide cycloaddition (SPAAC) can also occur with molecules containing DBCO or BCN groups .
Biochemical Pathways
The primary biochemical pathway involved in the action of this compound is the ubiquitin-proteasome system . This system is exploited by PROTACs to selectively degrade target proteins .
Pharmacokinetics
The hydrophilic peg spacer in the compound is known to increase its solubility in aqueous media , which could potentially enhance its bioavailability.
Result of Action
The result of the action of this compound is the selective degradation of target proteins when it is used in the synthesis of PROTACs . This is achieved through the ubiquitin-proteasome system .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Azido-PEG1-Methyl ester is a polyethylene glycol (PEG)-based PROTAC linker. It can be used in the synthesis of a series of PROTACs. The azide group in this compound can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAc) with molecules containing Alkyne groups .
Cellular Effects
The cellular effects of this compound are primarily related to its role as a PROTAC linker . PROTACs exploit the intracellular ubiquitin-proteasome system to selectively degrade target proteins .
Molecular Mechanism
This compound, as a click chemistry reagent, contains an Azide group and can undergo copper-catalyzed azide-alkyne cycloaddition reaction (CuAAc) with molecules containing Alkyne groups . Strain-promoted alkyne-azide cycloaddition (SPAAC) can also occur with molecules containing DBCO or BCN groups .
Temporal Effects in Laboratory Settings
It is known that the compound should be stored at -20°C for optimal stability .
Properties
IUPAC Name |
methyl 3-(2-azidoethoxy)propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O3/c1-11-6(10)2-4-12-5-3-8-9-7/h2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAQALTVGFQMCEV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCOCCN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801239523 | |
Record name | Propanoic acid, 3-(2-azidoethoxy)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801239523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1835759-80-2 | |
Record name | Propanoic acid, 3-(2-azidoethoxy)-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1835759-80-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Propanoic acid, 3-(2-azidoethoxy)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801239523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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